Cas no 1538247-26-5 (1-(2-bromo-4-fluorophenyl)-2-methylpropan-2-yl(methyl)amine)

• Product Name: 1-(2-bromo-4-fluorophenyl)-2-methylpropan-2-yl(methyl)amine
• CAS No: 1538247-26-5
• MF: C₁₁H₁₅BrFN
• MW: 260.145905733109
• CID: 6154206
• PubChem ID: 83734486
• Update Time: 2025-05-26

1-(2-bromo-4-fluorophenyl)-2-methylpropan-2-yl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-4-fluorophenyl)-2-methylpropan-2-yl(methyl)amine
• [1-(2-bromo-4-fluorophenyl)-2-methylpropan-2-yl](methyl)amine
• 1538247-26-5
• EN300-1915223

• Inchi： 1S/C11H15BrFN/c1-11(2,14-3)7-8-4-5-9(13)6-10(8)12/h4-6,14H,7H2,1-3H3
• InChI Key： OBKRKZGUKBCVGI-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1CC(C)(C)NC)F

Computed Properties

• Exact Mass: 259.03719g/mol
• Monoisotopic Mass: 259.03719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on 1-(2-bromo-4-fluorophenyl)-2-methylpropan-2-yl(methyl)amine

1-(2-Bromo-4-Fluorophenyl)-2-Methylpropan-2-Yl(Methyl)Amine (CAS No. 1538247-26-5)

1-(2-Bromo-4-Fluorophenyl)-2-Methylpropan-2-Yl(Methyl)Amine, also known by its CAS number 1538247-26-5, is a complex organic compound with significant applications in the field of chemical synthesis and drug discovery. This compound has garnered attention due to its unique structural properties and potential biological activity. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the context of targeting specific enzymes and receptors involved in various pathological conditions.

The molecular structure of 1-(2-Bromo-4-Fluorophenyl)-2-Methylpropan-2-Yl(Methyl)Amine consists of a bromine atom at the 2-position and a fluorine atom at the 4-position on the phenyl ring, which contributes to its electronic properties and reactivity. The presence of a methyl group on the propanamine moiety further enhances its stability and solubility, making it an ideal candidate for various synthetic transformations. Researchers have explored its utility as an intermediate in the synthesis of bioactive molecules, including kinase inhibitors and GPCR modulators.

Recent advancements in synthetic methodology have enabled the efficient synthesis of this compound through multi-step processes involving nucleophilic aromatic substitution and amine alkylation. These methods have been optimized to improve yield and purity, ensuring scalability for industrial applications. The compound's ability to undergo further functionalization has made it a valuable building block in medicinal chemistry.

In terms of biological activity, 1-(2-Bromo-4-Fluorophenyl)-2-Methylpropan-2-Yl(Methyl)Amine has demonstrated promising results in preclinical studies targeting neurodegenerative diseases. Its ability to modulate key signaling pathways involved in Alzheimer's disease has been extensively investigated, with recent findings suggesting potential therapeutic benefits. Additionally, its role as a precursor in the development of anti-cancer agents has been explored, particularly in inhibiting tumor growth and metastasis.

The environmental impact of this compound has also been a focus of recent research. Studies have evaluated its biodegradability and toxicity profiles, with results indicating low environmental persistence under standard conditions. These findings are crucial for ensuring safe handling and disposal practices during industrial production and use.

In conclusion, 1-(2-Bromo-4-Fluorophenyl)-2-Methylpropan-2-Yl(Methyl)Amine (CAS No. 1538247-26-5) represents a versatile compound with wide-ranging applications in chemical synthesis and drug discovery. Its unique structural features, coupled with recent advances in synthetic methodology and biological evaluation, position it as a key player in the development of novel therapeutic agents. Continued research into its properties will undoubtedly unlock further potential applications across diverse fields.